BENGHE Foundational & Exploratory

Check Availability & Pricing

Citalopram N-oxide chemical structure and
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Citalopram N-oxide

Cat. No.: B026223

Citalopram N-oxide: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Citalopram N-oxide is a primary metabolite of the widely prescribed selective serotonin
reuptake inhibitor (SSRI), citalopram. As a significant biotransformation product, understanding
the chemical structure, properties, and metabolic fate of Citalopram N-oxide is crucial for
comprehensive pharmacokinetic and pharmacodynamic profiling of citalopram. This technical
guide provides an in-depth overview of Citalopram N-oxide, summarizing its chemical and
physical properties, and outlining its metabolic pathway.

Chemical Structure and Identification

Citalopram N-oxide is formed through the N-oxidation of the tertiary amine in the
dimethylaminopropyl side chain of the citalopram molecule.

Chemical Identifiers:

e IUPAC Name: 3-[5-cyano-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-1-yl]-N,N-
dimethylpropan-1-amine oxide[1]
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e CAS Number: 63284-72-0[2][3][4][5]
e Molecular Formula: C20H21FN202[2][3][5]

e SMILES String: C--INVALID-LINK--
([0-])CCCCL(OCC2=C1C=CC(=C2)C#N)C1=CC=C(F)C=C1[1]

Physicochemical Properties

A summary of the key physicochemical properties of Citalopram N-oxide is presented in the
table below. These properties are essential for its handling, formulation, and analytical
characterization.

Property Value Source
Molecular Weight 340.39 g/mol [2][3][5]
Appearance White to off-white solid [6]
Melting Point >135°C (decomposition) [7]
- Slightly soluble in DMSO and
Solubility
Methanol.
pKa (predicted) 4.48 [1]

Metabolic Pathway of Citalopram

Citalopram undergoes extensive metabolism in the liver, primarily mediated by the cytochrome
P450 (CYP) enzyme system. The formation of Citalopram N-oxide is a key step in this
pathway.

The metabolic conversion of Citalopram to its major metabolites is illustrated in the following
diagram:
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N-Desmethylcitalopram ﬂ» Didesmethylcitalopram

Citalopram cYP2be Citalopram N-oxide

i

Propionic Acid Derivative

CYP2C19, CYP3A4, CYP2D6

MAO-A/B, Aldehyde Oxidase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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